Cas no 83408-60-0 (3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one)
![3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one structure](https://www.kuujia.com/scimg/cas/83408-60-0x500.png)
83408-60-0 structure
Product name:3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one
3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one
- 3-(4-aminophenyl)-2-[4-[(4-chlorophenyl)methylideneamino]phenyl]quinazolin-4-one
- BRN 4586768
- 83408-60-0
- 4(3H)-Quinazolinone, 3-(4-aminophenyl)-2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-
- 3-(4-Aminophenyl)-2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-4(3H)-quinazolinone
-
- Inchi: InChI=1S/C27H19ClN4O/c28-20-9-5-18(6-10-20)17-30-22-13-7-19(8-14-22)26-31-25-4-2-1-3-24(25)27(33)32(26)23-15-11-21(29)12-16-23/h1-17H,29H2
- InChI Key: ROKRSNYWNPHSMV-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=C(C=C3)N=CC4=CC=C(C=C4)Cl)C5=CC=C(C=C5)N
Computed Properties
- Exact Mass: 450.1247389g/mol
- Monoisotopic Mass: 450.1247389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 71Ų
3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one Related Literature
-
Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
-
Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
-
Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
-
Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
83408-60-0 (3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one) Related Products
- 924092-59-1(1-1-(2-fluorobenzoyl)piperidin-4-yl-2,3-dihydro-1H-1,3-benzodiazol-2-one)
- 1391918-17-4(2-Des(5-methyl-1,3,4-oxadiazole-2-carboxamide) 2-(2-(2-Acetylhydrazinyl)-2-oxoacetamide) Raltegravir)
- 2137704-71-1(Cyclopropanemethanesulfonyl chloride, α-(1-methylethyl)-)
- 886119-94-4(2-(5-ethyl-2-methoxybenzenesulfonamido)benzoic acid)
- 2172057-37-1({3-4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine)
- 153749-72-5(Quinoline, 2,4,5-trichloro-)
- 2228704-34-3(1,1-difluoro-3-(2-methylfuran-3-yl)propan-2-amine)
- 1935930-41-8(dichloro-1,3,5-triazine-2-carbonitrile)
- 851807-60-8(3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)
- 2228093-66-9(methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
